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Compound of Interest

Compound Name:
5-Bromo-3-fluoro-4-

methylbenzaldehyde

Cat. No.: B582172 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of 3-Bromo-5-fluoro-4-

methylbenzaldehyde, a halogenated aromatic aldehyde of significant interest in synthetic

organic chemistry. Its unique substitution pattern makes it a valuable building block for the

synthesis of complex molecules, particularly in the fields of pharmaceutical and materials

science research. The presence of bromine, fluorine, and methyl groups on the benzaldehyde

core offers multiple reaction sites and modulates the electronic properties of the molecule,

enabling its use in a variety of chemical transformations. This document details its chemical

properties, provides a representative synthetic protocol, and outlines a general workflow for its

preparation.

IUPAC Name
The correct IUPAC name for the compound commonly referred to as 5-Bromo-3-fluoro-4-
methylbenzaldehyde is 3-bromo-5-fluoro-4-methylbenzaldehyde.

Chemical and Physical Properties
A summary of the key quantitative data for 3-bromo-5-fluoro-4-methylbenzaldehyde is

presented in the table below.
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Property Value

CAS Number 1370411-47-4

Molecular Formula C₈H₆BrFO

Molecular Weight 217.04 g/mol

Physical Form Solid

Purity Typically ≥98%

Storage Temperature 2-8°C, under inert atmosphere

Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 3-bromo-5-fluoro-4-

methylbenzaldehyde is not readily available in the public domain, a representative synthesis

can be adapted from established methods for the bromination of substituted benzaldehydes.

The following protocol is a plausible method for its preparation.

Synthesis of 3-bromo-5-fluoro-4-methylbenzaldehyde from 3-fluoro-4-methylbenzaldehyde

Materials:

3-Fluoro-4-methylbenzaldehyde

N-Bromosuccinimide (NBS)

Sulfuric acid (concentrated)

Dichloromethane (DCM)

Sodium sulfite solution (saturated)

Sodium bicarbonate solution (saturated)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate
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Silica gel for column chromatography

Hexanes and Ethyl Acetate for elution

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 3-fluoro-4-methylbenzaldehyde (1 equivalent)

in dichloromethane.

Cooling: Cool the solution to 0°C using an ice bath.

Addition of Brominating Agent: Slowly add N-Bromosuccinimide (1.1 equivalents) to the

stirred solution.

Acid Catalysis: Carefully add concentrated sulfuric acid dropwise to the reaction mixture.

Reaction Monitoring: Allow the reaction to stir at 0°C and monitor its progress by thin-layer

chromatography (TLC) until the starting material is consumed.

Quenching: Once the reaction is complete, quench the reaction by slowly adding a saturated

solution of sodium sulfite to neutralize any remaining bromine.

Workup: Transfer the mixture to a separatory funnel and wash the organic layer sequentially

with a saturated sodium bicarbonate solution, water, and brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the solvent under reduced pressure to obtain the crude product.

Purification: Purify the crude product by flash column chromatography on silica gel using a

gradient of hexanes and ethyl acetate as the eluent to afford pure 3-bromo-5-fluoro-4-

methylbenzaldehyde.

Synthetic Workflow
The following diagram illustrates a general workflow for the synthesis of 3-bromo-5-fluoro-4-

methylbenzaldehyde, highlighting the key steps from the starting material to the final purified

product.
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Start: 3-Fluoro-4-methylbenzaldehyde

Bromination
(NBS, H₂SO₄, DCM, 0°C)

Quenching
(sat. Na₂SO₃)

Aqueous Workup
(sat. NaHCO₃, H₂O, Brine)

Drying & Concentration
(MgSO₄, Rotovap)

Purification
(Column Chromatography)

Final Product:
3-Bromo-5-fluoro-4-methylbenzaldehyde

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of 3-bromo-5-fluoro-4-methylbenzaldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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